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Compound of Interest

Compound Name: A-967079

cat. No.: B605065

Application Notes: A-967079

Introduction

A-967079 is a potent and selective antagonist of the Transient Receptor Potential Ankyrin 1
(TRPAL1) ion channel.[1] It demonstrates high selectivity for TRPAL over other TRP channels
and a wide range of other ion channels, enzymes, and G-protein-coupled receptors.[2] A-
967079 is an invaluable tool for researchers studying nociception, neurogenic inflammation,
and respiratory conditions, as TRPAL is a key sensor for a variety of noxious and inflammatory
stimuli.[1][3] This document provides detailed protocols for the preparation of A-967079 stock
solutions using Dimethyl Sulfoxide (DMSO) for use in both in vitro and in vivo experimental
settings.

Mechanism of Action

TRPAL is a non-selective cation channel predominantly expressed in the sensory neurons of
the dorsal root and trigeminal ganglia.[1] It is activated by a diverse array of stimuli, including
environmental irritants (e.g., allyl isothiocyanate from mustard oil), cold temperatures, and
endogenous inflammatory mediators.[1] Activation of the TRPAL channel leads to an influx of
cations, primarily Ca2* and Na*, which depolarizes the neuron and initiates the transmission of
pain and inflammatory signals. A-967079 selectively blocks this channel, thereby inhibiting
neuronal activation and subsequent downstream signaling pathways associated with pain and
inflammation.[4] It has demonstrated analgesic effects in various preclinical models of pain.[2]

Safety and Handling
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A-967079 should be handled by trained personnel in a laboratory setting. It is supplied as a
crystalline solid and should be considered hazardous until more information is available.[5]
Standard personal protective equipment, including safety glasses, gloves, and a lab coat,
should be worn. Avoid ingestion, inhalation, and contact with skin and eyes.[5] Wash hands
thoroughly after handling. For complete safety information, refer to the Safety Data Sheet
(SDS) provided by the supplier.

Quantitative Data Summary

The physicochemical and biological properties of A-967079 are summarized in the table below
for quick reference.

Property Value

] (1E,3E)-1-(4-Fluorophenyl)-2-methyl-1-pentene-
Chemical Name )
3-one oximel[2]

Molecular Formula C12H14FNOJ1][6]

Molecular Weight 207.24 g/mol [1][6]1[7]

CAS Number 1170613-55-4[2][6]

Appearance White to off-white solid[6]

Purity >98%][2]

ICso (human TRPAL) 67 nM[L][2][41[6][7]

ICso (rat TRPA1) 289 nM[2][4][6][7]

Solubility in DMSO Up to 100 mg/mL (approx. 482.53 mM)[6][8]
Storage (Powder) -20°C for up to 3 years[6][7][8]

-80°C for up to 1 year[7][8], or -20°C forup to 1

Storage (DMSO Stock) th[6][7]
mon

Experimental Protocols

Protocol 1: Preparation of a 100 mM A-967079 Stock Solution in DMSO
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This protocol describes the preparation of a highly concentrated primary stock solution of A-
967079 in DMSO.

Materials:

A-967079 powder

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
o Sterile, amber microcentrifuge tubes or vials

o Calibrated analytical balance

o Calibrated micropipettes and sterile tips

» Vortex mixer

» Ultrasonic bath (optional, recommended)

Procedure:

» Equilibration: Before opening, allow the vial of A-967079 powder to equilibrate to room
temperature for at least 20 minutes to prevent condensation of moisture.

o Calculation: Calculate the required mass of A-967079 and volume of DMSO to achieve a
100 mM concentration.

o Formula: Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol

)

o Example for 1 mL of 100 mM stock:
» Mass (mg) = 0.1 mol/L x 0.001 L x 207.24 g/mol = 20.724 mg

» Weighing: Carefully weigh the calculated amount of A-967079 powder using an analytical
balance and transfer it into a sterile amber vial.

¢ Dissolution:
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o Add the corresponding volume of high-purity DMSO to the vial containing the A-967079
powder.

o Cap the vial securely and vortex thoroughly for 1-2 minutes until the solid is completely
dissolved.

o If dissolution is slow, sonication in an ultrasonic bath for 5-10 minutes is recommended to
ensure complete solubilization.[6][8] Gentle warming can also aid dissolution.[6]

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes in sterile amber microcentrifuge tubes.[7]

o Store the aliquots upright at -80°C for long-term stability (up to 1 year) or at -20°C for
short-term use (up to 1 month).[6][7][8]

Protocol 2: Preparation of Working Solutions for In Vitro Assays

This protocol describes the dilution of the primary DMSO stock solution into an aqueous buffer
or cell culture medium for immediate use in experiments.

Materials:

100 mM A-967079 stock solution in DMSO

Sterile aqueous buffer of choice (e.g., PBS, HBSS) or cell culture medium

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips
Procedure:
e Thawing: Thaw a single aliquot of the 100 mM A-967079 stock solution at room temperature.

 Intermediate Dilution (Optional): It is often practical to first prepare an intermediate stock
solution (e.g., 1 mM or 10 mM) in DMSO or the final aqueous buffer to facilitate more
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accurate final dilutions.

e Final Dilution:

o Perform a serial dilution of the stock solution into the desired aqueous buffer or cell culture
medium to achieve the final working concentration.

o Important: The final concentration of DMSO in the assay should be kept to a minimum
(typically <0.1%) as it can have biological effects.[9]

o Example for preparing 1 mL of a 10 uM working solution from a 100 mM stock:

» First, prepare a 1:100 dilution: Add 1 pL of 100 mM stock to 99 uL of bufferto geta 1
mM solution.

» Next, prepare another 1:100 dilution: Add 10 pL of the 1 mM solution to 990 uL of buffer
to get the final 10 uM working solution. The final DMSO concentration will be 0.01%.

e Usage: Use the freshly prepared aqueous working solution immediately. Do not store
aqueous solutions of A-967079 for more than one day, as the compound is sparingly soluble
and may precipitate out of solution.[5]

Visualizations
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Caption: Workflow for A-967079 Stock Solution Preparation.
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Caption: A-967079 Blocks the TRPAL Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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